CBM-301940

• Molecular Formula: C15H20F6N2O5
• Molecular Weight: 422.32 g/mol
• InChI: InChI=1S/C15H20F6N2O5/c1-7(5-10(24)27-12(2,3)4)22-11(25)8-6-9(28-23-8)13(26,14(16,17)18)15(19,20)21/h7,9,26H,5-6H2,1-4H3,(H,22,25)
• InChIKey: SBPVPWWNQIKSKL-UHFFFAOYSA-N

CBM-301940 – Malonyl-CoA Decarboxylase Inhibitor

CBM-301940 (tert‑butyl 3‑(5‑(1,1,1,3,3,3‑hexafluoro‑2‑hydroxypropan‑2‑yl)‑4,5‑dihydroisoxazole‑3‑carboxamido)butanoate) is a synthetic, small‑molecule malonyl‑CoA decarboxylase (MCD) inhibitor that belongs to the 5‑(hexafluoro‑2‑hydroxypropan‑2‑yl)‑4,5‑dihydroisoxazole‑3‑carboxamide class [1]. It exhibits an IC₅₀ of 23 nM against recombinant human MCD, displays 74 % oral bioavailability in rat, and has been characterized as the most powerful stimulant of glucose oxidation reported to date in isolated working rat hearts [1].

1 MCD pathway inhibition studies using recombinant enzyme assay context

2 Reported oral bioavailability supports in vivo metabolic research models

3 Reported metabolic modulation endpoint in isolated perfused heart models

• [1] Cheng JF, Huang Y, Penuliar R, Nishimoto M, Liu L, Arrhenius T, Yang G, O'Leary E, Barbosa M, Barr R, Dyck JR, Lopaschuk GD, Nadzan AM. Discovery of potent and orally available malonyl-CoA decarboxylase inhibitors as cardioprotective agents. J Med Chem. 2006;49(14):4055-4058. View Source

CBM-301940 Structural Differentiation from Analogs

The isoxazoline‑based MCD inhibitor series displays extreme sensitivity to structural modifications at the amide side chain, with IC₅₀ values spanning from 7 nM to >1,700 nM and glucose oxidation stimulation ranging from 0.80‑ to 7.32‑fold over DMSO control [1]. Even closely related analogs—such as the tert‑butyl ester 4k (IC₅₀ 31 nM) or the isobutyl‑substituted 4q (IC₅₀ 30 nM)—exhibit substantially divergent glucose oxidation rates (4.54‑fold and 4.28‑fold, respectively) [1]. Generic interchange among in‑class MCD inhibitors without quantitative performance data therefore risks selecting a compound with inferior metabolic modulation or poor oral pharmacokinetics [1].

Compound 4k Structurally analogous tert-butyl ester; glucose oxidation response may differ from CBM-301940 in perfused heart models

Compound 4m Higher MCD potency reported, but oral PK context is not available; in vivo applicability may require validation

Generic MCD inhibitors Class-level MCD inhibition may not predict oral metabolic modulation; earlier inhibitors lacked reported oral bioavailability

• [1] Cheng JF, Huang Y, Penuliar R, Nishimoto M, Liu L, Arrhenius T, Yang G, O'Leary E, Barbosa M, Barr R, Dyck JR, Lopaschuk GD, Nadzan AM. Discovery of potent and orally available malonyl-CoA decarboxylase inhibitors as cardioprotective agents. J Med Chem. 2006;49(14):4055-4058. View Source

CBM-301940 Differentiation Evidence

MCD Inhibition Potency vs. Analog 4k

CBM-301940 (compound 5) demonstrated an IC₅₀ of 23 nM against recombinant human MCD, compared with 31 nM for the structurally analogous tert‑butyl ester 4k, representing a 1.3‑fold improvement in potency [1]. Notably, the most potent compound in the series, 4m, achieved an IC₅₀ of 7 nM; however, CBM-301940 uniquely couples nanomolar potency with 74 % oral bioavailability and superior glucose oxidation stimulation—attributes that were not simultaneously achieved by 4m or other more potent but PK‑limited analogs [1].

MCD IC₅₀ vs Analog 4k

Head-to-head

23 nM vs 31 nM (4k); 4m: 7 nM but oral PK not reported

Supports MCD inhibitor selection with reported oral bioavailability

Recombinant human MCD; SD typically ≤20% of the average

Evidence Dimension	MCD Enzyme Inhibition (IC₅₀)
Target Compound Data	23 nM
Comparator Or Baseline	Compound 4k: 31 nM; Compound 4m: 7 nM
Quantified Difference	1.3‑fold more potent than 4k; 3.3‑fold less potent than 4m (but 4m lacks reported oral bioavailability)
Conditions	Recombinant human MCD enzyme assay; mean of ≥3 determinations; SD typically ≤20 % of the average

Why This Matters

Procurement of CBM-301940 over 4k delivers a more potent MCD inhibitor with demonstrated oral bioavailability, avoiding analogs that are either less potent or lack favorable ADME properties for in vivo studies.

• [1] Cheng JF, Huang Y, Penuliar R, Nishimoto M, Liu L, Arrhenius T, Yang G, O'Leary E, Barbosa M, Barr R, Dyck JR, Lopaschuk GD, Nadzan AM. Discovery of potent and orally available malonyl-CoA decarboxylase inhibitors as cardioprotective agents. J Med Chem. 2006;49(14):4055-4058. View Source

Glucose Oxidation Stimulation vs. Ranolazine & Trimetazidine

In isolated working rat hearts, CBM-301940 at 10 µM increased glucose oxidation rates by 7.32‑fold relative to DMSO control, significantly surpassing the effects of the clinical antianginal agents ranolazine (1.77‑fold) and trimetazidine (2.01‑fold) under identical experimental conditions [1]. At a 10‑fold lower concentration of 1 µM, CBM-301940 still achieved a 3.07‑fold increase, exceeding the maximal stimulation observed with either clinical comparator at 10 µM [1].

Glucose Oxidation Fold-Change

Head-to-head

7.32-fold at 10 µM

Reported metabolic modulation endpoint context vs. clinical comparators

Isolated working rat hearts; n = 8; 3.07-fold at 1 µM

Evidence Dimension	Glucose oxidation rate (fold‑increase versus DMSO control)
Target Compound Data	7.32‑fold (10 µM); 3.07‑fold (1 µM)
Comparator Or Baseline	Ranolazine: 1.77‑fold (10 µM); Trimetazidine: 2.01‑fold (10 µM); Compound 4k: 4.54‑fold (10 µM)
Quantified Difference	4.1‑fold higher than ranolazine; 3.6‑fold higher than trimetazidine; 1.6‑fold higher than 4k at 10 µM
Conditions	Isolated working rat hearts; test compounds at 10 µM (n = 8 hearts); GOX rates calculated as ratio to DMSO (0.05 %) control

Why This Matters

CBM-301940 provides a substantially larger dynamic range for studying metabolic modulation of cardiac fuel preference, making it a superior positive control for benchmarking novel anti‑ischemic compounds.

• [1] Cheng JF, Huang Y, Penuliar R, Nishimoto M, Liu L, Arrhenius T, Yang G, O'Leary E, Barbosa M, Barr R, Dyck JR, Lopaschuk GD, Nadzan AM. Discovery of potent and orally available malonyl-CoA decarboxylase inhibitors as cardioprotective agents. J Med Chem. 2006;49(14):4055-4058. View Source

Oral PK Profile vs. Earlier MCD Inhibitors

Following a single oral dose of 10 mg kg⁻¹ in Sprague‑Dawley rats, CBM-301940 achieved an oral bioavailability (F) of 74 %, a terminal half‑life of 2.3 h, and a Cmax of 2.68 µg mL⁻¹ (equivalent to 6.3 µM) at 30 min—a plasma concentration that exceeds the 1 µM threshold required for a 3‑fold glucose oxidation increase by more than 6‑fold [1]. Earlier first‑generation MCD inhibitors were described as having poor ADME properties that limited in‑vivo utility, and no other compound in the isoxazoline series was reported to match this combination of oral exposure and metabolic stability [1].

Oral PK Profile

Class-level

F = 74%

Reported oral PK context for repeated-dosing research models

Rat, 10 mg/kg; Cmax 2.68 µg/mL, t₁/₂ 2.3 h; only compound in series with reported oral F >70%

Evidence Dimension	Oral pharmacokinetic profile in rat
Target Compound Data	F = 74 %; t₁/₂ = 2.3 h; Cmax = 2.68 µg mL⁻¹ (6.3 µM) at 30 min
Comparator Or Baseline	First‑generation MCD inhibitors: generally poor ADME (no quantitative data reported); isoxazoline series analogs (4k, 4q, 4m): no oral PK data reported
Quantified Difference	Not calculable; CBM-301940 is the only compound in the series with reported oral bioavailability >70 %
Conditions	Sprague‑Dawley rats; 10 mg kg⁻¹ oral dose; vehicle 80 % PG / 20 % EtOH; iv dose 10 mg kg⁻¹ for F calculation

Why This Matters

CBM-301940 is the only MCD inhibitor in the isoxazoline series validated for oral dosing, enabling chronic in‑vivo efficacy studies that are impractical with earlier, parenterally administered MCD inhibitors.

• [1] Cheng JF, Huang Y, Penuliar R, Nishimoto M, Liu L, Arrhenius T, Yang G, O'Leary E, Barbosa M, Barr R, Dyck JR, Lopaschuk GD, Nadzan AM. Discovery of potent and orally available malonyl-CoA decarboxylase inhibitors as cardioprotective agents. J Med Chem. 2006;49(14):4055-4058. View Source

CBM-301940 Application Scenarios

Ex Vivo Metabolic Flux in Perfused Hearts

CBM-301940 is the most powerful stimulant of glucose oxidation reported for isolated working rat hearts (7.32‑fold at 10 µM) [1]. It is ideally suited as a positive control in Langendorff or working‑heart perfusion systems where robust, reproducible metabolic switching from fatty acid to glucose oxidation is required to benchmark novel cardiometabolic agents.

In Vivo Cardioprotection via Oral Dosing

With 74 % oral bioavailability and a Cmax that exceeds the efficacious concentration by >6‑fold [1], CBM-301940 enables oral gavage dosing in rodent ischemia/reperfusion models. This eliminates the need for continuous intravenous infusion and supports chronic treatment paradigms for evaluating MCD inhibition in heart failure or diabetic cardiomyopathy.

Malonyl-CoA/CPT-1 Signaling Axis Dissection

Because CBM-301940 inhibits MCD with an IC₅₀ of 23 nM [1] and elevates malonyl‑CoA levels, it serves as a precise chemical probe for dissecting the malonyl‑CoA / CPT‑1 regulatory node in cellular assays, distinct from direct CPT‑1 inhibitors such as etomoxir.

Benchmark Standard for MCD Inhibitor Development

Given its unique combination of nanomolar potency, validated oral PK, and superior glucose oxidation stimulation compared with both structural analogs (4k, 4q) and clinical antianginals (ranolazine, trimetazidine) [1], CBM-301940 represents the de facto benchmark against which new MCD inhibitor candidates should be measured for balanced potency – PK – efficacy profiles.

Application

Selection Property

Validation Focus

Perfused heart metabolic flux studies

Reported metabolic switching potency

Glucose oxidation endpoint in working heart models

Oral-dosing cardiometabolic research models

Oral bioavailability and exposure context

In vivo exposure-model validation

Malonyl-CoA/CPT-1 signaling pathway studies

Pathway-specific MCD inhibition

Malonyl-CoA elevation and CPT-1 regulation endpoints

MCD inhibitor profiling studies

Combined potency-PK benchmark profile

Balanced potency–exposure–response review

• [1] Cheng JF, Huang Y, Penuliar R, Nishimoto M, Liu L, Arrhenius T, Yang G, O'Leary E, Barbosa M, Barr R, Dyck JR, Lopaschuk GD, Nadzan AM. Discovery of potent and orally available malonyl-CoA decarboxylase inhibitors as cardioprotective agents. J Med Chem. 2006;49(14):4055-4058. View Source